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Compound of Interest

Compound Name: N-benzyl-3-methylaniline
CAS No.: 5405-17-4
Cat. No.: B1595716
Get Quote
. J

Executive Summary

N-Benzyl-3-methylaniline (CAS: 5405-17-4) is a secondary aromatic amine serving as a
critical intermediate in the synthesis of triphenylmethane dyes and nitrogen-containing
pharmaceutical heterocycles.[1][2][3] Characterized by its lipophilic benzyl moiety and meta-
substituted methyl group, it functions as a versatile nucleophile in organic synthesis.[2] This
guide provides a comprehensive technical profile, including validated synthesis protocols,
physicochemical data, and safety standards for research and industrial applications.[2]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]

Nomenclature & Identifiers
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Identifier Value

CAS Number 5405-17-4

IUPAC Name N-Benzyl-3-methylaniline
Synanyms N-Benzyl-m-toluidine; N-(3-

Methylphenyl)benzenemethanamine

Molecular Formula Ci4H1sN
Molecular Weight 197.28 g/mol
SMILES Cclccee(Nc2eccec2)cl

Physical Properties

The following data represents standard grade material (purity >98%).

Property Value Condition/Note

Physical State Liquid Viscous; Yellow to light brown
Boiling Point 315-317 °C @ 760 mmHg

Boiling Point (Reduced) 153-157 °C @ 4 mmHg

Density 1.008 g/cm3 @ 20 °C (Approximate)
Refractive Index 1.5845 Standard optical reference
Solubility Insoluble Water

Solubility Sohible Ether, Chloroform, Ethanol,

Benzene

Synthesis & Manufacturing Methodologies

The most authoritative and high-yield synthesis method for N-benzyl-3-methylaniline is

Reductive Amination.[1][2] This pathway avoids the formation of quaternary ammonium salts

often seen in direct alkylation with benzyl halides.[1][2]
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Reaction Mechanism

The reaction proceeds via the condensation of m-toluidine and benzaldehyde to form a Schiff
base (imine) intermediate, which is subsequently reduced to the secondary amine.[2]

m-Toluidine -H20

Condensation
(C7HON) \ +H2/Cat.

Schiff Base Intermediate Reduction > N-Benzyl-3-methylaniline

/ (N-Benzylidene-m-toluidine) (C14H15N)
Benzaldehyde

(C7H60)

Click to download full resolution via product page

Figure 1: Reductive amination pathway for the synthesis of N-benzyl-3-methylaniline.

Validated Experimental Protocol

Source: Adapted from Organic Syntheses, Coll. Vol. 3, p. 827 [1].[2]

Reagents:

Benzaldehyde (1.0 mol, 106 g)[2][4]

m-Toluidine (1.0 mol, 107 g)[1][2]

Raney Nickel Catalyst (8—-10 g)[1][2]

Solvent: Ethanol (95%) or Diethyl Ether (200 mL)

Step-by-Step Workflow:

e Condensation: In a reaction flask, mix benzaldehyde and m-toluidine. The reaction is
exothermic; allow temperature to rise to ~60°C naturally.[1][2]

e Dilution: Cool the mixture to <35°C and dilute with 200 mL of solvent (Ether or Ethanol).

» Hydrogenation: Transfer the solution to a high-pressure hydrogenation vessel (autoclave).
Add Raney Nickel catalyst.[1][2]
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e Reduction: Pressurize with Hydrogen (

) to ~1000 psi (approx. 69 bar). Shake/stir continuously at room temperature until hydrogen
uptake ceases (approx. 15-30 mins).

e Purification:

o Vent hydrogen and filter the mixture to remove the Raney Nickel catalyst (Caution:
Pyrophoric).[1][2]

o Remove solvent via rotary evaporation.[1][2]

« Distillation: Distill the residual oil under reduced pressure.
o Collection Fraction: 153-157°C at 4 mmHg.[1][2]
o Expected Yield: 89—94% (175-185 g).[1][2]

Analytical Characterization (Quality Control)

To validate the identity of synthesized N-benzyl-3-methylaniline, compare spectral data
against the following predicted parameters based on structural isomers [2, 3].

Proton NMR ( H-NMR)

Solvent: CDCIs, Reference: TMS (0.00 ppm)

Shift (
Moiety Multiplicity Integration Assignment

» Ppm)

) ) Benzyl & Tolyl
Aromatic 6.50 — 7.40 Multiplet 9H ]
ring protons

Benzyl 430 - 4.35 Singlet 2H
Amine 3.90 - 4.10 Broad Singlet 1H
Methyl 2.25—2.30 Singlet 3H

(meta)
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Mass Spectrometry (GC-MS)[1][2][5][6]

e Molecular lon (
): m/z 197[1][2][5][6]

e Base Peak: m/z 91 (Tropylium ion, characteristic of benzyl fragment).[2]

e Fragment: m/z 106 (N-methylaniline fragment loss).[1][2]

Applications in Drug Development & Synthesis[1][2]
Pharmaceutical Intermediates

N-Benzyl-3-methylaniline serves as a "masked" aniline.[1][2] The benzyl group acts as a
lipophilic protecting group that can be removed via hydrogenolysis (Pd/C, Hz) to restore the
primary amine after downstream modifications to the tolyl ring.[2] It is used in the synthesis of:

o Tetrahydroquinolines: Via cyclization reactions, serving as precursors for NMDA receptor
antagonists and antibiotics [4].[2]

¢ Nitrogen Heterocycles: Used as a building block for constructing complex N-aryl scaffolds in
medicinal chemistry.[1][2]

Dye Manufacturing

The compound is a key intermediate in the production of Triphenylmethane Dyes.[1][2] The
secondary amine structure allows for condensation with benzaldehydes or benzophenones to
form leuco bases, which are subsequently oxidized to vibrant dyes used in textiles and
biological staining.[2]

Safety & Handling (GHS Standards)

Signal Word:DANGER
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Hazard Code Description Precaution

) Do not eat, drink, or smoke
H302 Harmful if swallowed.[1][2] ]
when using.[2]

Causes severe skin burns and Wear chemical-resistant

H314
eye damage.[2] gloves/goggles.[1][2]

H335 May cause respiratory Use only in a chemical fume
irritation.[2] hood.[2]

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent
oxidation (darkening of color).

References
o Organic Syntheses. (1955).[1][2] N-Benzyl-m-toluidine. Collective Volume 3, p. 827.[2]
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e Nnamonu, L. A,, et al. (2013).[2] Synthesis of N-Benzyl-3-anilinopropanamides and
Cyclization to 4-Hydroxy-4-N-benzylamino-1,2,3,4-tetrahydroquinoline. International Journal
of Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: N-Benzyl-3-Methylaniline (CAS 5405-
17-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595716/docs#technical-guide-n-benzyl-3-
methylaniline-cas-5405-17-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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